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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B1668583

The Environmental Fate and Degradation of
Cartap Hydrochloride: A Technical Guide

An In-depth Examination of the Transformation and Persistence of Cartap Hydrochloride in
Soil and Water Systems

Introduction

Cartap hydrochloride, a synthetic nereistoxin analogue, has been utilized in agriculture as a
broad-spectrum insecticide. Understanding its environmental fate is crucial for assessing its
ecological impact and ensuring its safe and sustainable use. This technical guide provides a
comprehensive overview of the degradation pathways and environmental persistence of
Cartap hydrochloride in soil and water. It is intended for researchers, scientists, and
professionals involved in drug development and environmental risk assessment. This
document synthesizes available scientific data on its degradation kinetics, primary metabolites,
and the influence of various environmental factors on its transformation.

Physicochemical Properties of Cartap
Hydrochloride

A foundational understanding of the physicochemical properties of Cartap hydrochloride is
essential for interpreting its environmental behavior.
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Property Value Reference
Molecular Formula C7H16CIN302S2

Molecular Weight 273.8 g/mol

Water Solubility ~200 g/L at 25°C

Stable in acidic conditions,
Stability hydrolyzes in neutral or

alkaline solutions.

Environmental Fate and Degradation Kinetics

Cartap hydrochloride is generally considered to be non-persistent in the environment,
undergoing relatively rapid degradation in both soil and water. The primary routes of dissipation
include microbial degradation, hydrolysis, and photolysis.

Degradation in Soil

In the soil environment, the degradation of Cartap hydrochloride is primarily driven by
microbial activity. It is also susceptible to photodegradation on the soil surface.

Table 1: Soil Degradation Half-life (DTso) of Cartap Hydrochloride

Degradation

Half-life (DTso) Conditions Reference(s)
Process
Aerobic Soil )
) 3 days (typical) Laboratory, 20°C [1]
Degradation
Photodegradation on _
8 hours - 1 day Sunlight [2]

Soil Surface

No specific data for anaerobic soil degradation half-life was found in the reviewed literature.

Degradation in Water
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In aqueous environments, Cartap hydrochloride undergoes hydrolysis and photolysis. The
rate of hydrolysis is highly dependent on the pH of the water.

Table 2: Aquatic Degradation Half-life (DTso) of Cartap Hydrochloride

Degradation

Half-life (DTso) Conditions Reference(s)
Process
Hydrolysis 10 minutes pH 7, 25°C
Photolysis on Plant )
4 - 6 hours Exposure to light [2]
Surfaces
o 11.18-173.29 Under various lamp
Photolysis in Water )
minutes sources

Adsorption and Mobility in Soil

The mobility of Cartap hydrochloride in soil is influenced by its adsorption to soil particles.
The soil organic carbon-water partitioning coefficient (Koc) is a key parameter used to predict
the potential for a chemical to move through the soil profile.

Specific experimental values for the Koc of Cartap hydrochloride were not available in the
reviewed literature. However, its high water solubility suggests a potential for mobility in soil.
Leaching potential would be influenced by soil type, organic matter content, and pH.

Degradation Pathways

The degradation of Cartap hydrochloride in both soil and water proceeds through a series of
transformations, ultimately leading to the formation of less complex molecules. The primary
initial degradation product is nereistoxin, which itself is subject to further breakdown.

Degradation Pathway in Soil

In soil, Cartap hydrochloride is microbially and chemically transformed, with the initial and
most significant step being the conversion to nereistoxin. Subsequent degradation of
nereistoxin is expected to occur, leading to simpler organic and inorganic compounds.
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Microbial Action &
Hydrolysis

Microbial Degradation

Nereistoxin

Cartap Hydrochloride

Further Degradation Mineralization CO2, H20, SOa2-, NHa*
Products

Cartap Hydrochloride

Fenton Oxidation
(*OH radicals)

Intermediate Products

)

Further Oxidation

CO2, NO, SO2

Mineralization Products
(e.g., SO42=, NO27)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Environmental fate and degradation pathways of Cartap
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pathways-of-cartap-hydrochloride-in-soil-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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